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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethyl)pyrimidine

Cat. No.: B1367454 Get Quote

Essential Safety and Handling Guide for 2-Chloro-5-
(trifluoromethyl)pyrimidine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloro-5-
(trifluoromethyl)pyrimidine. Adherence to these protocols is essential for ensuring laboratory

safety and minimizing risk.

Chemical Identifier:

Name: 2-Chloro-5-(trifluoromethyl)pyrimidine

CAS Number: 69034-12-4

Molecular Formula: C₅H₂ClF₃N₂[1]

Hazard Summary: This substance is classified as toxic if swallowed, causes skin irritation,

leads to serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment based on safety data sheet recommendations.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Safety Goggles with Side

Shields or Full-Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3][4]

A face shield is recommended

to protect against splashes.[5]

Skin Protection Chemical-Resistant Gloves

Resistant protective gloves are

recommended.[3] Always

check manufacturer

compatibility data for suitability.

Lab Coat / Protective Clothing

Wear suitable protective

clothing to prevent skin

contact.[1][6]

Safety Shoes
Recommended for foot

protection.[1]

Respiratory Protection

Chemical Fume Hood or

NIOSH/MSHA Approved

Respirator

Always handle in a certified

chemical fume hood.[4][5] If a

fume hood is not available or

ventilation is inadequate, use

an approved respirator.[1][3][5]

Operational Plan: Handling and Disposal
Follow these step-by-step procedures for the safe handling and disposal of 2-Chloro-5-
(trifluoromethyl)pyrimidine.

Preparation and Handling
Engineering Controls: Ensure a certified chemical fume hood, emergency eyewash station,

and safety shower are operational and accessible before beginning work.[1][5]

PPE Inspection: Before handling, inspect all PPE for integrity. Don the appropriate gear as

specified in the table above.

Handling the Chemical:
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Work exclusively within a chemical fume hood to minimize inhalation of dust or vapors.[4]

[5]

Avoid all direct contact with skin, eyes, and clothing.[1]

Do not breathe in dust, fumes, or sprays.[1]

Use non-sparking tools and ground equipment to prevent static discharge, as dust may

form explosive mixtures with air.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Keep the container tightly closed when not in use.[1][3]

Store in a cool, dry, well-ventilated, and locked-up area.[1][3] Some suppliers recommend

storage in a freezer at -25 to -10 °C.[1]

Keep away from heat, sparks, and open flames.[1][5] Store away from strong oxidizing

agents.[1]

Spill, First Aid, and Disposal
Emergency Spill Response:

Evacuate: Evacuate all non-essential personnel from the contaminated area.[1]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, stop the leak if it is safe to do so.[1]

Cleanup: Use a high-efficiency vacuum cleaner or sweep up the spilled material.[3] Avoid

generating dust.[1][3] Place the collected material into a suitable, labeled container for

disposal.[3]

First-Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[1] Seek immediate medical advice.[1]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact

lenses if present.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and immediately call a

poison center or doctor.[1]

Waste Disposal Plan:

Containerization: Collect all waste material, including contaminated PPE, in a clearly labeled,

sealed container.

Disposal: Dispose of the waste at an approved waste disposal plant.[1] This should be done

in accordance with all local, regional, and national regulations.

Safe Handling Workflow
The diagram below illustrates the logical workflow for safely handling 2-Chloro-5-
(trifluoromethyl)pyrimidine, from initial preparation to final disposal.
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Caption: Workflow for handling 2-Chloro-5-(trifluoromethyl)pyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

